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Compound of Interest

Compound Name: 2-Methyl-3-propylpyrazine-d3

Cat. No.: B12363207 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is available for 2-Methyl-3-propylpyrazine-
d3. The following guidance is based on safety data for structurally similar, non-deuterated

pyrazine derivatives and general best practices for handling deuterated compounds. Users

should always perform a risk assessment and consult their institution's safety office before

handling this chemical.

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methyl-3-propylpyrazine-d3.

Adherence to these procedures is essential for maintaining a safe laboratory environment.

Quantitative Data Summary
Due to the absence of specific data for 2-Methyl-3-propylpyrazine-d3, the following table

includes information for the non-deuterated analogue, 2-Methyl-3-propylpyrazine, and the

closely related 2-Methylpyrazine.
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Property Value Compound Source

Physical State
Colorless to pale

yellow liquid

2-Methyl-3-

propylpyrazine
[1]

Molecular Formula C₈H₁₂N₂
2-Methyl-3-

propylpyrazine
[2]

Molecular Weight 136.19 g/mol
2-Methyl-3-

propylpyrazine
[2]

Boiling Point
189-190 °C at 760

mmHg

2-Methyl-3-

propylpyrazine
[2]

Flash Point 68.89 °C (156.00 °F)
2-Methyl-3-

propylpyrazine
[1]

Specific Gravity 0.978 - 0.984 @ 25 °C
2-Methyl-3-

propylpyrazine
[1]

Occupational

Exposure Limits

No established PEL or

TLV. Exposure is

below the Threshold

of Toxicological

Concern (TTC) for

Cramer Class III

compounds.

2-Methylpyrazine [3]

Personal Protective Equipment (PPE)
Based on the hazards associated with similar pyrazine compounds, which include skin, eye,

and respiratory irritation, the following PPE is mandatory when handling 2-Methyl-3-
propylpyrazine-d3.[4]
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Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves. Change

frequently, especially

after splashes.

Protects against skin

contact and potential

absorption.

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles

Must meet ANSI

Z87.1 or equivalent

standards.

Protects eyes from

splashes and airborne

particles.

Body Protection Laboratory coat
Long-sleeved,

properly fitting.

Prevents

contamination of

personal clothing.

Respiratory Protection
NIOSH-approved

respirator

Required when

working outside of a

fume hood or when

aerosols may be

generated. A

respirator with organic

vapor cartridges is

recommended.

Protects against

inhalation of

potentially harmful

vapors.

Operational and Disposal Plans
I. Operational Plan: Step-by-Step Handling Procedures

Preparation and Precaution:

Review this safety guide and any available safety information for similar pyrazine

derivatives before commencing work.

Ensure a chemical fume hood is operational and available for all manipulations of the

compound.

Locate the nearest eyewash station and safety shower before starting.
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Don all required personal protective equipment as outlined in the table above.

Handling the Compound:

Conduct all weighing, transferring, and solution preparation within a certified chemical

fume hood to minimize inhalation exposure.[5]

Use spark-proof tools and equipment, as pyrazine derivatives can be flammable.[5]

Ground and bond containers when transferring the material to prevent static discharge.[4]

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[4]

As a deuterated compound, protect it from moisture to prevent H-D (hydrogen-deuterium)

exchange. Handle under a dry, inert atmosphere (e.g., nitrogen or argon) if isotopic purity

is critical.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store separately from strong oxidizing agents, strong acids, and strong bases.[6]

Spill Management:

Small Spills: For minor spills within a fume hood, absorb the material with an inert

absorbent such as vermiculite or sand. Collect the contaminated material into a sealed,

labeled container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's environmental health and

safety department immediately.

II. Disposal Plan
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Proper disposal of 2-Methyl-3-propylpyrazine-d3 and associated waste is critical to ensure

environmental safety and regulatory compliance.

Chemical Waste:

All excess 2-Methyl-3-propylpyrazine-d3 and solutions containing it must be disposed of

as hazardous chemical waste.

Collect the waste in a designated, compatible, and clearly labeled waste container. Do not

mix with incompatible waste streams.

Do not dispose of this chemical down the drain.

Contaminated Materials:

All disposable items that have come into contact with the compound, such as gloves,

pipette tips, and absorbent paper, must be collected in a sealed bag or container and

disposed of as hazardous waste.

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as hazardous chemical waste.

After rinsing, the container can be disposed of according to your institution's guidelines for

empty chemical containers.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-3-
propylpyrazine-d3.
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Caption: Workflow for safe handling of 2-Methyl-3-propylpyrazine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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